Cas no 2229174-75-6 (4-(dimethoxymethyl)oxane-2,6-dione)

• Product Name: 4-(dimethoxymethyl)oxane-2,6-dione
• CAS No: 2229174-75-6
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 6292818
• PubChem ID: 165609167
• Update Time: 2025-05-21

4-(dimethoxymethyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(dimethoxymethyl)oxane-2,6-dione
• EN300-1736670
• 2229174-75-6

• Inchi： 1S/C8H12O5/c1-11-8(12-2)5-3-6(9)13-7(10)4-5/h5,8H,3-4H2,1-2H3
• InChI Key： RODMTUIQQRMGPP-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(=O)OC(C1)=O)OC

Computed Properties

• Exact Mass: 188.06847348g/mol
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.8Ų

Additional information on 4-(dimethoxymethyl)oxane-2,6-dione

Professional Introduction to Compound with CAS No. 2229174-75-6 and Product Name: 4-(dimethoxymethyl)oxane-2,6-dione

The compound with the CAS number 2229174-75-6 and the product name 4-(dimethoxymethyl)oxane-2,6-dione represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic biology. The presence of a dimethoxymethyl substituent on the oxane backbone introduces a novel chemical reactivity that makes it a valuable intermediate in the synthesis of complex molecules.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of new pharmaceuticals. 4-(dimethoxymethyl)oxane-2,6-dione stands out as a promising candidate due to its ability to participate in diverse chemical transformations. The oxane ring, a saturated six-membered heterocycle containing two oxygen atoms, provides a stable yet flexible scaffold that can be modified through various functionalization strategies. This flexibility is particularly useful in drug design, where precise molecular architecture is critical for achieving desired biological activity.

The dimethoxymethyl group attached to the oxane ring enhances the compound's reactivity by introducing electron-withdrawing effects and potential sites for further derivatization. This feature has been leveraged in recent studies to develop novel synthetic pathways for complex organic molecules. Researchers have utilized 4-(dimethoxymethyl)oxane-2,6-dione as a key intermediate in the synthesis of bioactive scaffolds, including those with potential therapeutic applications in oncology and anti-inflammatory treatments.

One of the most compelling aspects of this compound is its role in facilitating cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The dimethoxymethyl moiety can act as a protecting group or a reactive site for palladium-catalyzed reactions, enabling the construction of carbon-carbon bonds with high efficiency. This capability has been demonstrated in several recent publications, where 4-(dimethoxymethyl)oxane-2,6-dione was used to synthesize novel heterocyclic compounds with enhanced stability and bioavailability.

Moreover, the structural motif of 4-(dimethoxymethyl)oxane-2,6-dione has been investigated for its potential as a ligand in coordination chemistry. The oxane ring's ability to chelate metal ions makes it an attractive candidate for designing metal-organic frameworks (MOFs) and catalysts. Recent studies have shown that derivatives of this compound can stabilize transition metal centers, thereby enhancing catalytic activity in various transformations. This application is particularly relevant in green chemistry initiatives, where efficient catalytic systems are essential for reducing environmental impact.

The pharmaceutical industry has also shown interest in 4-(dimethoxymethyl)oxane-2,6-dione due to its potential as a precursor for drug candidates. The compound's ability to undergo sequential functionalization allows for the rapid assembly of complex molecular structures. This property has been exploited in high-throughput screening programs aimed at identifying novel therapeutic agents. Several preliminary studies have highlighted its utility in generating scaffolds with inhibitory activity against target enzymes and receptors involved in disease pathways.

In conclusion, 4-(dimethoxymethyl)oxane-2,6-dione (CAS No. 2229174-75-6) represents a versatile and innovative compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly critical role in advancing both academic research and industrial development.